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Compound of Interest

Compound Name: Bobcat339 hydrochloride

Cat. No.: B2919558 Get Quote

The following guide provides essential safety, handling, and disposal procedures for

Bobcat339 hydrochloride, a potent and selective cytosine-based inhibitor of TET enzymes

used in epigenetic research.[1] Adherence to these protocols is critical for ensuring laboratory

safety and environmental compliance. All procedures should be performed in accordance with

prevailing country, federal, state, and local regulations.[2]

Compound Identification and Properties
Bobcat339 hydrochloride is a research chemical used to study DNA methylation and gene

transcription.[1] Understanding its properties is the first step in safe handling.

Property Value

CAS Number 2436747-44-1

Primary Use TET1 and TET2 enzyme inhibitor[1]

Physical Form Solid

Storage (Stock Solution)
-20°C for up to 1 year; -80°C for up to 2 years

(sealed from moisture)[1]

Personal Protective Equipment (PPE) and Handling

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b2919558?utm_src=pdf-interest
https://www.benchchem.com/product/b2919558?utm_src=pdf-body
https://www.medchemexpress.com/Bobcat339_hydrochloride.html
https://dcchemicals.com/msds/MSDS_DC75035.html
https://www.benchchem.com/product/b2919558?utm_src=pdf-body
https://www.medchemexpress.com/Bobcat339_hydrochloride.html
https://www.medchemexpress.com/Bobcat339_hydrochloride.html
https://www.medchemexpress.com/Bobcat339_hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2919558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before handling Bobcat339 hydrochloride, ensure that a designated area for hazardous work

is prepared and that eyewash stations and safety showers are accessible.

Experimental Protocol for Handling:

Attire: Wear a lab coat, closed-toe shoes, and safety glasses.

Gloves: Use nitrile gloves, and inspect them for tears or punctures before use.

Ventilation: Handle the solid compound and prepare solutions exclusively within a certified

chemical fume hood to avoid inhalation of dust or aerosols.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.

Wash hands thoroughly after handling.[2]

Consumption: Do not eat, drink, or smoke in areas where this chemical is handled or stored.

[2]

Disposal Procedures
Disposal of Bobcat339 hydrochloride and its associated waste must be managed through an

approved waste disposal program to prevent environmental release and ensure regulatory

compliance.[2]

Step-by-Step Disposal Protocol:

Waste Segregation:

Solid Waste: Collect unused or expired solid Bobcat339 hydrochloride in its original

container or a clearly labeled, sealed waste container. This includes any lab materials

(e.g., weigh boats, contaminated wipes) that have come into direct contact with the solid.

Liquid Waste: Aqueous and solvent-based solutions containing Bobcat339 hydrochloride
should be collected in a dedicated, sealed, and clearly labeled hazardous waste container.

Do not mix with other incompatible waste streams.

Contaminated Sharps: Needles, syringes, or other sharps used to handle solutions of

Bobcat339 hydrochloride must be disposed of in a designated sharps container.
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Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "Bobcat339 hydrochloride," and any known hazard characteristics (e.g.,

"Irritant," "Aquatic Toxicity").

Storage: Store waste containers in a designated, secure, and well-ventilated satellite

accumulation area away from general lab traffic. Ensure containers are sealed to prevent

leaks or evaporation.

Pickup and Disposal: Arrange for pickup by your institution's Environmental Health and

Safety (EHS) department or a licensed chemical waste disposal contractor. Do not pour any

solution containing Bobcat339 hydrochloride down the drain.[2]

Waste Type Container Disposal Method

Unused Solid Compound
Labeled, sealed waste

container

Approved hazardous waste

disposal plant[2]

Solutions (Aqueous/Solvent)
Labeled, sealed liquid waste

container

Approved hazardous waste

disposal plant[2]

Contaminated Labware

(gloves, wipes)

Labeled, sealed solid waste

bag/container

Approved hazardous waste

disposal plant[2]

Contaminated Sharps
Puncture-proof sharps

container

Licensed medical/hazardous

waste disposal

Accidental Release and Spill Management
In the event of a spill, immediate and appropriate action is required to contain the material and

protect personnel.

Experimental Protocol for Spill Cleanup:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or in a poorly

ventilated space.

Protect: Don full personal protective equipment (lab coat, gloves, eye protection) before re-

entering the area.[2]
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Contain: For liquid spills, cover with an absorbent, liquid-binding material such as diatomite

or a universal binder. Prevent the spill from reaching any drains or water courses.[2]

Collect: Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Decontaminate: Clean the spill surface and any affected equipment by scrubbing with

alcohol.[2]

Dispose: Seal and label the container with the cleanup materials and dispose of it as

hazardous waste according to the procedures in Section 3.

Visualizations
The following diagrams illustrate the key decision-making and procedural workflows for

handling and disposing of Bobcat339 hydrochloride.
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Waste Disposal Workflow

Identify Waste
(Solid, Liquid, Sharps)

Select Appropriate
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(No Mixing)

Store in Secure
Satellite Accumulation Area

Request Pickup by
EHS or Contractor

Click to download full resolution via product page

Caption: Waste disposal decision workflow for Bobcat339 hydrochloride.
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Spill Response Protocol

Spill Occurs
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Caption: Step-by-step logical flow for managing an accidental spill.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b2919558?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2919558?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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